![molecular formula C17H22BrNO3 B571857 tert-Butyl 5-bromo-2H-spiro[benzofuran-3,4'-piperidine]-1'-carboxylate CAS No. 1251015-16-3](/img/structure/B571857.png)
tert-Butyl 5-bromo-2H-spiro[benzofuran-3,4'-piperidine]-1'-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “tert-Butyl 5-bromo-2H-spiro[benzofuran-3,4’-piperidine]-1’-carboxylate” is a complex organic molecule that contains several functional groups and structural features. It has a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The compound also contains a benzofuran moiety, a piperidine ring, and a carboxylate ester group .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzofuran and piperidine rings are likely to contribute significantly to the overall shape and properties of the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the benzofuran, piperidine, and carboxylate ester groups. The bromine atom could potentially be involved in various substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzofuran, piperidine, and carboxylate ester groups, as well as the bromine atom, would likely affect its polarity, solubility, and reactivity .Mechanism of Action
Target of Action
It’s known that this compound is often used as an intermediate in organic synthesis .
Mode of Action
It’s known that brominated compounds often participate in substitution reactions, where the bromine atom is replaced by another functional group . This allows the compound to interact with various targets in a biological system.
Biochemical Pathways
Given its use as an intermediate in organic synthesis, it’s likely that it participates in various biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
It’s known that the compound is a solid at room temperature , which could impact its absorption and distribution in a biological system.
Result of Action
Given its use as an intermediate in organic synthesis, it’s likely that it can lead to the formation of various other compounds, potentially with diverse biological effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its solubility in common organic solvents like ethanol and dichloromethane suggests that the compound’s action could be influenced by the presence of these solvents in the environment. Additionally, the compound’s stability could be affected by factors such as temperature and pH.
Future Directions
The future research directions for this compound would depend on its intended use. If it’s a potential drug, future studies might focus on its pharmacological effects, toxicity, and therapeutic potential . If it’s used as a reactant in chemical synthesis, future research might explore new reactions or improved synthesis methods .
Properties
IUPAC Name |
tert-butyl 5-bromospiro[2H-1-benzofuran-3,4'-piperidine]-1'-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22BrNO3/c1-16(2,3)22-15(20)19-8-6-17(7-9-19)11-21-14-5-4-12(18)10-13(14)17/h4-5,10H,6-9,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIPDNNVZTQRXHY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)COC3=C2C=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22BrNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20745365 |
Source
|
Record name | tert-Butyl 5-bromo-1'H,2H-spiro[1-benzofuran-3,4'-piperidine]-1'-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20745365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1251015-16-3 |
Source
|
Record name | tert-Butyl 5-bromo-1'H,2H-spiro[1-benzofuran-3,4'-piperidine]-1'-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20745365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.